2-Hydrazino-1,3-benzoxazole

• IUPAC Name: 1,3-benzoxazol-2-ylhydrazine
• InChI: InChI=1S/C7H7N3O/c8-10-7-9-5-3-1-2-4-6(5)11-7/h1-4H,8H2,(H,9,10)
• InChI Key: QITJGSMHKVXOFR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC=C2C(=C1)N=C(O2)NN
• Molecular Formula: C7H7N3O
• DSSTOX Substance ID: DTXSID10307653
• Molecular Weight: 149.15 g/mol
• CAS RN: 15062-88-1

Description

2-Hydrazino-1,3-benzoxazole (HBO) is a heterocyclic compound consisting of a benzene ring fused to a hydrazine ring. It is an important intermediate in organic synthesis and has been used in a variety of applications, including drug development and organic synthesis. The compound has also been used in the synthesis of various other compounds, including antibiotics, antifungal agents, and anticancer drugs. HBO has been extensively studied for its biochemical and physiological effects, as well as its potential for use in laboratory experiments.

Scientific Research Applications

• Antimicrobial Activity :

  • Alheety (2019) synthesized 2-hydrazino benzoxazole derivatives, some of which showed specific antibacterial effects against gram-positive bacteria, suggesting potential as specific antibacterial drugs (Alheety, 2019).
  • Thomas, Geetha, and Murugan (2009) found that benzoxazole compounds derived from 2-Hydrazino-1,3-benzoxazole exhibited significant anti-inflammatory activities, though none showed antimicrobial activity at the tested concentration (Thomas, Geetha, & Murugan, 2009).
  • Ersan et al. (1997) reported that certain 2-[(alpha-methylbenzylidene)hydrazino]benzoxazole derivatives exhibited favorable antimicrobial activities against various bacteria and yeasts (Ersan et al., 1997).

• Cytotoxic and Antitumor Activities :

  • Jayanna et al. (2013) synthesized 5,7-dichloro-1,3-benzoxazole derivatives from this compound, which demonstrated significant antimicrobial and cytotoxic activities, with some compounds emerging as potent cytotoxic agents (Jayanna et al., 2013).
  • Easmon et al. (2006) developed 2-benzoxazolyl hydrazones with antitumor activities, showing efficacy against leukemia, colon, and ovarian cancer cells in vitro (Easmon et al., 2006).

• Antioxidant and Anti-Inflammatory Activities :

  • Satyendra et al. (2011) synthesized novel dichloro substituted benzoxazole-triazolo-thione derivatives with potent radical scavenging capacity, indicating antioxidant potential (Satyendra et al., 2011).
  • Haviv et al. (1988) evaluated 3-[1-(2-Benzoxazolyl)hydrazino]propanenitrile derivatives for inhibiting immune complex-induced inflammation, showing a similar pattern of activity to hydrocortisone (Haviv et al., 1988).

• Synthetic Applications :

  • Lomov et al. (2006) reported the conversion of 2-deuterohydrazinobenzazoles to 2-deuterobenzazoles, highlighting a synthetic application in the benzazoles series (Lomov, Yutilov, & Smolyar, 2006).

Safety and Hazards

2-Hydrazino-1,3-benzoxazole is classified as a dangerous substance. It has hazard statements H301-H312+H332-H319. Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261), washing thoroughly after handling (P264), not eating, drinking or smoking when using this product (P270), using only outdoors or in a well-ventilated area (P271), wearing protective gloves/protective clothing/eye protection/face protection (P280), and others.

Future Directions

Benzoxazole derivatives have gained a lot of importance in recent years due to their use in intermediates for the preparation of new biological materials. They have been extensively used as a starting material for different mechanistic approaches in drug discovery. There has been a large upsurge in the synthesis of benzoxazole via different pathways. Therefore, the future direction in the study of 2-Hydrazino-1,3-benzoxazole could involve exploring its potential applications in drug discovery and development.

Mechanism of Action

Target of Action

2-Hydrazino-1,3-benzoxazole is a derivative of benzoxazole, a heterocyclic aromatic compound . Benzoxazole and its derivatives have been synthesized and evaluated for their pharmacological activities . They interact with key biological targets implicated in diseases such as cancer, diabetes, pain, inflammation, and cardiovascular disorders .

Mode of Action

The structural makeup of the benzoxazole scaffold allows efficient interaction with biological targets . The planar benzene ring can form π-π stacking or π-cation interaction with the host molecule, whereas the 1-oxygen and 3-nitrogen of the oxazole moiety are hydrogen bond acceptors, hence, engage in non-covalent interactions .

Biochemical Pathways

Benzoxazole derivatives have been shown to exhibit a wide range of biological activities, suggesting that they may affect multiple pathways .

Pharmacokinetics

The compound’s storage temperature suggests that it may have specific stability and solubility characteristics .

Result of Action

Benzoxazole derivatives have been shown to exhibit a wide range of biological activities, including antimicrobial, antitumor, antioxidant, antiviral, antitubercular, and anthelmintic properties .

Action Environment

The action of this compound may be influenced by environmental factors. For instance, its storage temperature suggests that it may be sensitive to heat . Additionally, the compound should be kept in a dark place and under an inert atmosphere .

Biochemical Analysis

Biochemical Properties

It is known that benzoxazole derivatives, which include 2-Hydrazino-1,3-benzoxazole, have a wide range of biological activities . They can interact with key biological targets implicated in diseases such as cancer, diabetes, pain, inflammation, and cardiovascular disorders .

Cellular Effects

Benzoxazole derivatives have been shown to possess potent anticancer activity . They can target a wide range of metabolic pathways and cellular processes in cancer pathology .

Molecular Mechanism

The structural makeup of the benzoxazole scaffold allows efficient interaction with biological targets . The planar benzene ring can form π-π stacking or π-cation interaction with the host molecule, whereas the 1-oxygen and 3-nitrogen of the oxazole moiety are hydrogen bond acceptors, hence, engage in non-covalent interactions .

Metabolic Pathways

Benzoxazole derivatives are known to target a wide range of metabolic pathways .